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Compound of Interest

Compound Name: 4-Fluorohippuric acid

Cat. No.: B1298643

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
procedures for 4-Fluorohippuric acid (CAS No. 366-79-0). The information is compiled to
meet the needs of laboratory and research professionals, with a focus on data presentation,
safe handling protocols, and clear visual representations of safety concepts.

Section 1: Executive Summary

4-Fluorohippuric acid is a metabolite of flupirtine and is utilized in pain and epilepsy research.
[1] According to the Safety Data Sheet (SDS) provided by Tokyo Chemical Industry (TCI), 4-
Fluorohippuric acid is not classified as a hazardous substance or mixture under Regulation
(EC) No 1272/2008.[2] Consequently, it does not require hazard pictograms, signal words, or
specific hazard statements on its labeling.[2] Despite its non-hazardous classification,
adherence to standard laboratory safety protocols is essential to ensure a safe working
environment. This guide summarizes the available safety and physicochemical data and
provides recommended procedures for handling.

Section 2: Physicochemical and Toxicological Data

While extensive toxicological data for 4-Fluorohippuric acid is not available, this section
provides key physicochemical properties. This data is crucial for understanding its behavior
under various laboratory conditions.
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Physicochemical Properties

The following table summarizes the known physicochemical properties of 4-Fluorohippuric

acid.
Property Value Source
Molecular Formula CoHsFNO3 PubChem|[3]
Molecular Weight 197.17 g/mol TCI, PubChem|[3]
Appearance White to Almost white powder TCl

to crystal

Melting Point 171.0t0 175.0 °C TCI
Purity (GC) >08.0% TCI
Purity (Neutralization Titration) min. 98.0% TCI
Maximum Wavelength 234 nm (in Ethanol) TCI
CAS Number 366-79-0 TCI[2]

Toxicological and Ecotoxicological Data

The Safety Data Sheet from TCI indicates that information on acute toxicity, skin
corrosion/irritation, serious eye damage/irritation, and other toxicological endpoints is not
available.[2] Similarly, the substance is not considered to be persistent, bioaccumulative, and
toxic (PBT), or very persistent and very bioaccumulative (vPvB).[2]

Section 3: Hazard Identification and Classification

According to Regulation (EC) No 1272/2008, 4-Fluorohippuric acid is not classified as a
hazardous substance.[2] This determination is based on the absence of evidence meeting the
criteria for physical, health, or environmental hazards as defined by the Globally Harmonized
System (GHS).

GHS Classification Logic
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The following diagram illustrates the decision-making process that leads to a "non-hazardous"
classification under GHS.
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Caption: GHS Hazard Classification Workflow.

Section 4: Experimental Protocols and Safe
Handling

Even though 4-Fluorohippuric acid is not classified as hazardous, proper laboratory practices
are necessary to minimize any potential risks associated with handling a fine chemical powder.

General Handling Procedures

o Engineering Controls: Handle the substance in a well-ventilated area.[2] For procedures that
may generate dust, such as weighing or transferring, the use of a local exhaust ventilation
system or a chemical fume hood is recommended.[2]
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o Personal Protective Equipment (PPE):
o Eye Protection: Wear safety glasses with side shields or chemical goggles.
o Hand Protection: Wear suitable protective gloves.
o Body Protection: A lab coat should be worn to prevent skin contact.

e Hygiene Measures: Avoid contact with skin, eyes, and clothing.[2] Wash hands thoroughly
after handling.[2] Do not eat, drink, or smoke in the laboratory.

Safe Handling Workflow

The following diagram outlines a standard workflow for the safe handling of non-hazardous
chemical powders like 4-Fluorohippuric acid.
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Caption: Safe Handling Workflow for Chemical Powders.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1298643?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Section 5: First Aid and Emergency Procedures

In the event of accidental exposure, the following first aid measures are recommended.[2]

Exposure Route First Aid Measures

Move the person to fresh air. If they feel unwell,

Inhalation ) )
seek medical advice.
Take off all contaminated clothing. Rinse skin
Skin Contact well with water. If skin irritation occurs, seek
medical advice.
Rinse with plenty of water. Remove contact
Eye Contact lenses if present and easy to do. If eye irritation
persists, seek medical advice.
) Rinse mouth. Seek medical advice if you feel
Ingestion

unwell.

Fire-Fighting Measures: Use extinguishing media appropriate for the surrounding environment.

[2]

Accidental Release Measures: For spills, pick up the material and arrange for disposal without
creating dust.[2] Prevent the product from entering drains.[2]

Section 6: Storage and Disposal

» Storage: Store in a tightly closed container in a cool, dark, and dry place.[4]

» Disposal: Dispose of the substance and its container in accordance with local, regional, and
national regulations.

Section 7: Conclusion

4-Fluorohippuric acid is not classified as a hazardous chemical. However, it should be
handled with the care and respect afforded to all laboratory reagents. By following the
guidelines outlined in this document, researchers can work with this compound in a safe and
effective manner. The core principles of safe handling—utilizing appropriate engineering
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controls, wearing personal protective equipment, and adhering to good laboratory practices—
remain paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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